4-ethoxy-1-(4-fluorophenyl)-N-(2-methylcyclohexyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-(2-methylcyclohexyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H24FN3O2/c1-3-25-17-12-23(15-10-8-14(20)9-11-15)22-18(17)19(24)21-16-7-5-4-6-13(16)2/h8-13,16H,3-7H2,1-2H3,(H,21,24)
• InChI Key: IJETZJJDELTIFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2CCCCC2C)C3=CC=C(C=C3)F
• Molecular Formula: C19H24FN3O2
• Molecular Weight: 345.4 g/mol
• CAS No.: 1189733-20-7

Description

4-ethoxy-1-(4-fluorophenyl)-N-(2-methylcyclohexyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H24FN3O2 and its molecular weight is 345.418. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Hydrogen Bond Interactions

• Studies on N-substituted 3,5-diphenyl-2-pyrazoline derivatives highlight the significance of structural analysis in understanding molecular interactions, including hydrogen bonding patterns and geometric parameters. These analyses contribute to the broader field of crystallography and material science, aiding in the design of compounds with specific properties (Köysal et al., 2005).

Synthesis and Cytotoxic Activity

• Research on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines against various cancer cell lines demonstrates the potential of pyrazole derivatives in the development of new anticancer agents. This underscores the importance of synthetic chemistry in creating compounds for pharmaceutical applications (Hassan et al., 2015).

Fluorine-18 Labeling for PET Imaging

• The development of fluorine-18-labeled 5-HT1A antagonists showcases the use of pyrazole derivatives in the synthesis of radiotracers for positron emission tomography (PET) imaging, highlighting the intersection of organic synthesis, radiochemistry, and biomedical imaging (Lang et al., 1999).

Synthesis for CB1 Cannabinoid Receptors Study

• Studies involving the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide by nucleophilic [18F] fluorination demonstrate applications in neuroscience research, specifically in the study of CB1 cannabinoid receptors using PET imaging (Katoch-Rouse & Horti, 2003).